Enhancement of cryopreservation with intracellularly permeable zwitterionic polymers†
Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04092E
Abstract
A novel copolymer containing zwitterionic and methylsulfinyl structures was developed, which enhanced cryoprotective efficacy by enabling intracellular cytoplasmic permeation without relying on mediated endocytosis and diffused out of the cells within approximately 30 min, making it more advantageous than polymeric nanoparticles for the transport of membrane-impermeable cryoprotectants such as trehalose.
Recommended Literature
- [1] Phase behavior of side-chain liquid-crystalline polymers containing biphenyl mesogens with different spacer lengths synthesized via miniemulsion polymerization†
- [2] Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films
- [3] NEWS AND ANNOUNCEMENTS
- [4] Morphological design strategies to tailor out-of-plane charge transport in conjugated polymer systems for device applications
- [5] Cyclam-based dendrimers as ligands for lanthanide ions†
- [6] Synthesis of pyrimidine-cored host materials bearing phenylcarbazole for efficient yellow phosphorescent devices: effect of linkage position†
- [7] Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes
- [8] B-TUD-1: a versatile mesoporous catalyst†
- [9] A multicomponent macrocyclization strategy to natural product-like cyclic lipopeptides: synthesis and anticancer evaluation of surfactin and mycosubtilin analogues†
- [10] Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 126840-22-0
-
1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
-
CAS no.: 178064-02-3
